Cas no 1246633-35-1 (2-Fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde)

2-Fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde structure
1246633-35-1 structure
Product Name:2-Fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
CAS No:1246633-35-1
MF:C13H16BFO3
MW:250.073747634888
MDL:MFCD18383508
CID:4564432
PubChem ID:89032117
Update Time:2024-11-06

2-Fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
    • J3.654.989K
    • 3-Fluoro-2-formylphenylboronic acid pinacol ester
    • 2-Fluoro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
    • 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)-6-fluorobenzaldehyde
    • CS-0020236
    • EN300-1706467
    • 3-FLUORO-2-FORMYLBENZENEBORONIC ACID PINACOL ESTER
    • Z2049763028
    • MFCD18383508
    • 1246633-35-1
    • P15212
    • SCHEMBL13183401
    • MDL: MFCD18383508
    • Inchi: 1S/C13H16BFO3/c1-12(2)13(3,4)18-14(17-12)10-6-5-7-11(15)9(10)8-16/h5-8H,1-4H3
    • InChI Key: PMDUBXLKNQBIHI-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1C=O

Computed Properties

  • Exact Mass: 250.1176527 g/mol
  • Monoisotopic Mass: 250.1176527 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5
  • Molecular Weight: 250.08

2-Fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Pricemore >>

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